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Compound of Interest

(1-methyl-1H-indol-3-
Compound Name:
yl)methanamine

Cat. No.: B103807

This technical guide provides a comprehensive overview of the molecular structure, properties,
and a representative synthetic protocol for (1-methyl-1H-indol-3-yl)methanamine. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Molecular Structure and Properties

(1-methyl-1H-indol-3-yl)methanamine, also known as 1-methylgramine, is a derivative of the
indole heterocyclic system. The structure consists of an indole ring system where the nitrogen
atom at position 1 is substituted with a methyl group, and a methanamine group is attached at
position 3.

Chemical Structure:

The chemical structure is characterized by the indole core, with a methyl group on the indole
nitrogen and an aminomethyl group at the C3 position.

e |[UPAC Name: (1-methyl-1H-indol-3-yl)methanamine[1]
e CAS Number: 19293-60-8[1]
e Synonyms: 1-Methyl-3-indolemethylamine, 3-(Aminomethyl)-1-methylindole[1]

The key quantitative data for this compound are summarized in the table below.
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Property Value Source
Molecular Formula C10H12N2 [1]
Molecular Weight 160.22 g/mol [1][2]

CN1C=C(C2=CC=CC=C21)C
N

Canonical SMILES

Representative Synthesis Protocol

A common and effective method for the synthesis of (1-methyl-1H-indol-3-yl)methanamine is
through the reductive amination of 1-methyl-1H-indole-3-carbaldehyde. This method is widely
used for the preparation of amines from aldehydes or ketones.

Reaction Scheme:

1-methyl-1H-indole-3-carbaldehyde + NH3 + H2/Catalyst - (1-methyl-1H-indol-3-
yl)methanamine + H20

Materials:

1-methyl-1H-indole-3-carbaldehyde

e Ammonia (in methanol, 7N solution)

o Raney Nickel (catalyst)

o Methanol (solvent)

e Hydrogen gas

o Diatomaceous earth (for filtration)

o Standard glassware for organic synthesis, including a hydrogenation apparatus.

Experimental Procedure:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.3wpharm.com/product/82776.html
https://www.3wpharm.com/product/82776.html
https://www.bldpharm.com/products/36284-95-4.html
https://www.benchchem.com/product/b103807?utm_src=pdf-body
https://www.benchchem.com/product/b103807?utm_src=pdf-body
https://www.benchchem.com/product/b103807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: In a suitable hydrogenation vessel, a solution of 1-methyl-1H-indole-3-
carbaldehyde (1 equivalent) in methanol is prepared.

» Addition of Reagents: To this solution, a solution of ammonia in methanol (e.g., 7N, 5-10
equivalents) is added, followed by a catalytic amount of Raney Nickel (as a slurry in
methanol).

o Hydrogenation: The vessel is sealed and purged with hydrogen gas. The reaction mixture is
then stirred under a hydrogen atmosphere (typically 50 psi) at room temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the
disappearance of the starting aldehyde.

o Work-up: Upon completion, the reaction mixture is carefully filtered through a pad of
diatomaceous earth to remove the Raney Nickel catalyst. The filter cake should be washed
with methanol.

 Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to
remove the solvent and excess ammonia, yielding the crude product.

 Purification: The crude (1-methyl-1H-indol-3-yl)methanamine can be further purified by
column chromatography on silica gel or by distillation under reduced pressure to afford the
pure amine.

Experimental and Logical Workflows

The following diagram illustrates a logical workflow for the synthesis and purification of (1-
methyl-1H-indol-3-yl)methanamine.

Start: Final Product:
1-methyl-1H-indole-3-carbaldehyde (1-methyl-1H-indol-3-y)methanamine

Click to download full resolution via product page

Synthesis and Purification Workflow
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This diagram outlines the key steps from the starting material to the final, characterized
product, providing a clear and logical representation of the experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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